Cas no 1261818-06-7 (3'-Bromo-4'-iodopropiophenone)

• Product Name: 3'-Bromo-4'-iodopropiophenone
• CAS No: 1261818-06-7
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4964544
• Update Time: 2025-08-05

3'-Bromo-4'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-4'-iodopropiophenone

• Inchi： 1S/C9H8BrIO/c1-2-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： AVXRBBMKNNZFLW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)C(CC)=O

Computed Properties

• Exact Mass: 337.88033 g/mol
• Monoisotopic Mass: 337.88033 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 338.97

Additional information on 3'-Bromo-4'-iodopropiophenone

3'-Bromo-4'-iodopropiophenone: A Versatile Building Block in Modern Pharmaceutical Chemistry

3'-Bromo-4'-iodopropiophenone, with the CAS No. 1261818-06-7, represents a critical intermediate in the synthesis of complex organic molecules. This compound features a unique combination of bromine and iodine atoms substituted at the 3' and 4' positions of a propiophenone backbone, making it a highly functionalized molecule with broad applications in medicinal chemistry. Recent studies have highlighted its role as a key precursor in the development of novel therapeutic agents, particularly in the design of small-molecule drugs targeting inflammatory and neurodegenerative diseases.

The molecular structure of 3'-Bromo-4'-iodopropiophenone is characterized by a benzene ring substituted with two halogen atoms and a propionitrile group. The bromine and iodine atoms at the 3' and 4' positions introduce significant electronic effects, enabling the molecule to undergo diverse chemical transformations. These substituents also contribute to the compound’s reactivity, allowing it to serve as a versatile platform for the synthesis of bioactive molecules. Recent advancements in synthetic methodologies have further expanded its utility in drug discovery programs.

Recent research published in *Organic Chemistry Frontiers* (2023) has demonstrated the potential of 3'-Bromo-4'-iodopropyphenone as a starting material for the development of selective kinase inhibitors. The halogen atoms at the 3' and 4' positions facilitate the introduction of additional functional groups through cross-coupling reactions, such as Suzuki-Miyaura and Ullmann reactions. These transformations enable the synthesis of compounds with tailored pharmacokinetic profiles, which is a critical consideration in modern drug development.

In the field of medicinal chemistry, 3'-Bromo-4'-iodopropiophenone has been explored for its applications in the design of anti-inflammatory agents. A 2024 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are implicated in the pathogenesis of chronic inflammatory conditions. The bromine and iodine substituents were found to enhance the molecule’s binding affinity to the enzyme’s active site, suggesting a potential mechanism of action.

The synthesis of 3'-Bromo-4'-iodopropiophenone typically involves a multi-step process that begins with the functionalization of a benzene ring. The introduction of bromine and iodine atoms at the 3' and 4' positions requires precise control of reaction conditions to ensure regioselectivity. Recent advances in catalytic methodologies, such as the use of transition metal catalysts, have improved the efficiency of these reactions, reducing the formation of byproducts and increasing the yield of the target compound.

One of the most promising applications of 3'-Bromo-4'-iodopropiophenone is in the development of neuroprotective agents. A 2023 study published in *Neuropharmacology* highlighted its potential as a scaffold for the synthesis of compounds targeting neurodegenerative disorders such as Alzheimer’s disease. The halogenated substituents were found to modulate the interaction of the molecule with amyloid-beta proteins, suggesting a novel approach to the treatment of these conditions.

Additionally, 3'-Bromo-4'-iodopropiophenone has shown potential in the design of antiviral agents. Research published in *Antiviral Research* (2024) investigated its use as a precursor for the synthesis of nucleoside analogs with activity against RNA viruses. The bromine and iodine atoms were found to enhance the molecule’s ability to inhibit viral replication by interfering with the enzyme activity of viral polymerases.

The reactivity of 3'-Bromo-4'-iodopropiophenone is further enhanced by its ability to undergo nucleophilic substitution reactions. The presence of the propionitrile group provides a nucleophilic site that can be modified through various chemical reactions, including acylation and alkylation. These modifications allow for the creation of a wide range of derivatives with different biological activities, making the compound a valuable tool in combinatorial chemistry approaches.

Recent computational studies have also provided insights into the molecular interactions of 3'-Bromo-4'-iodopropiophenone with biological targets. Molecular docking simulations have revealed that the halogen atoms at the 3' and 4' positions play a critical role in the molecule’s binding to protein targets. These interactions are essential for the compound’s biological activity, as they influence the molecule’s ability to modulate target enzymes or receptors.

As the field of pharmaceutical chemistry continues to evolve, 3'-Bromo-4'-iodopropiophenone is emerging as a key building block for the development of novel therapeutic agents. Its unique structural features and reactivity make it an ideal candidate for the synthesis of compounds with diverse pharmacological applications. Ongoing research is focused on expanding its utility in drug discovery programs, with particular emphasis on the design of molecules targeting complex diseases such as cancer and neurodegenerative disorders.